Cas no 1038291-14-3 (3-(2-Amino-1,3-thiazol-5-yl)methylbenzoic Acid)

• Product Name: 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoic Acid
• CAS No: 1038291-14-3
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 4568996
• Update Time: 2023-11-22

3-(2-Amino-1,3-thiazol-5-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-amino-1,3-thiazol-5-yl)methyl]benzoic acid
• SBB084065
• Z992717290
• 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoic Acid

• Inchi： 1S/C11H10N2O2S/c12-11-13-6-9(16-11)5-7-2-1-3-8(4-7)10(14)15/h1-4,6H,5H2,(H2,12,13)(H,14,15)
• InChI Key： GPZBWIDDZJBVSL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.1
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids